Cas no 112720-39-5 ((R)-2-Amino-3,3-dimethylbutanoic acid hydrochloride)

• Product Name: (R)-2-Amino-3,3-dimethylbutanoic acid hydrochloride
• CAS No: 112720-39-5
• Molecular Formula: C₆H₁₃NO₂^.HCl
• Molecular Weight: 167.63386
• MDL: MFCD07368367
• CID: 62941
• PubChem ID: 42609612

(R)-2-Amino-3,3-dimethylbutanoic acid hydrochloride Properties

Names and Identifiers

• (R)-2-Amino-3,3-dimethylbutanoic acid hydrochloride
• D-Tertleucine.HCl
• (R)-2-amino-3,3-dimethylbutanoic acid hydrochlorid
• D-TERT-LEUCINE HYDROCHLORIDE
• D-tert-Leucine.HCL
• CS-0441091
• P845TZL58W
• 112720-39-5
• D-Valine, 3-methyl-, hydrochloride
• AKOS016842477
• (2R)-2-AMINO-3,3-DIMETHYLBUTANOIC ACID HYDROCHLORIDE
• (R)-2-Amino-3,3-dimethylbutanoicacidhydrochloride
• D-Valine, 3-methyl-, hydrochloride (1:1)
• 3-Methyl-D-valine hydrochloride

• MDL： MFCD07368367
• InChIKey： OLMBOHVAVKHHTK-WCCKRBBISA-N
• Inchi： InChI=1S/C6H13NO2.ClH/c1-6(2,3)4(7)5(8)9;/h4H,7H2,1-3H3,(H,8,9);1H/t4-;/m0./s1
• SMILES： CC(C)(C)[C@H](C(=O)O)N.Cl

Computed Properties

• Exact Mass: 167.07100
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 167.071
• Heavy Atom Count: 10
• Complexity: 115
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 63.3A^2

Experimental Properties

• LogP: 1.94670
• PSA: 63.32000
• Boiling Point: No data available
• Melting Point: >300°C
• Vapor Pressure: No data available
• Flash Point: No data available
• Color/Form: No data avaiable

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters